1-(4-fluorophenyl)-4-{[1-(phenylacetyl)-4-piperidinyl]carbonyl}piperazine

• IUPAC Name: 1-[4-[4-(4-fluorophenyl)piperazine-1-carbonyl]piperidin-1-yl]-2-phenylethanone
• InChI: InChI=1S/C24H28FN3O2/c25-21-6-8-22(9-7-21)26-14-16-28(17-15-26)24(30)20-10-12-27(13-11-20)23(29)18-19-4-2-1-3-5-19/h1-9,20H,10-18H2
• InChI Key: RWDJNTWJAYUGMU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N2CCN(CC2)C3=CC=C(C=C3)F)C(=O)CC4=CC=CC=C4
• Molecular Formula: C24H28FN3O2
• Molecular Weight: 409.5 g/mol

Description

1-(4-fluorophenyl)-4-{[1-(phenylacetyl)-4-piperidinyl]carbonyl}piperazine, commonly known as Fluorophenylpiperazine (FPP) is a synthetic compound that has gained attention in recent years due to its potential therapeutic applications. FPP belongs to the class of piperazine derivatives and has been found to exhibit anxiolytic, antidepressant, and antipsychotic effects.

Mechanism of Action

The exact mechanism of action of 1-(4-fluorophenyl)-4-{[1-(phenylacetyl)-4-piperidinyl]carbonyl}piperazine is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of anxiety and depression. 1-(4-fluorophenyl)-4-{[1-(phenylacetyl)-4-piperidinyl]carbonyl}piperazine also modulates the activity of the serotonin transporter, which is responsible for the reuptake of serotonin in the brain. The compound has been shown to increase the levels of serotonin in the brain, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
1-(4-fluorophenyl)-4-{[1-(phenylacetyl)-4-piperidinyl]carbonyl}piperazine has been shown to affect various neurotransmitter systems in the brain, including serotonin, dopamine, and norepinephrine. The compound has been found to increase the levels of these neurotransmitters in the brain, which may contribute to its therapeutic effects. 1-(4-fluorophenyl)-4-{[1-(phenylacetyl)-4-piperidinyl]carbonyl}piperazine has also been shown to modulate the activity of various ion channels, including the GABA-A receptor, which is involved in the regulation of anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4-fluorophenyl)-4-{[1-(phenylacetyl)-4-piperidinyl]carbonyl}piperazine is its relatively simple synthesis method, which makes it easily accessible for laboratory research. The compound has also been extensively studied in animal models of anxiety and depression, which provides a solid foundation for future research. However, there are also limitations to the use of 1-(4-fluorophenyl)-4-{[1-(phenylacetyl)-4-piperidinyl]carbonyl}piperazine in lab experiments. The compound has not been extensively tested in human clinical trials, which limits its potential therapeutic applications. Additionally, the exact mechanism of action of 1-(4-fluorophenyl)-4-{[1-(phenylacetyl)-4-piperidinyl]carbonyl}piperazine is not fully understood, which makes it difficult to develop targeted therapies.

Future Directions

There are several future directions for the research of 1-(4-fluorophenyl)-4-{[1-(phenylacetyl)-4-piperidinyl]carbonyl}piperazine. One potential application is in the treatment of anxiety and depression. 1-(4-fluorophenyl)-4-{[1-(phenylacetyl)-4-piperidinyl]carbonyl}piperazine has been shown to exhibit anxiolytic and antidepressant effects in animal models, which makes it a promising candidate for further research. Another potential application is in the development of novel antidepressant therapies. 1-(4-fluorophenyl)-4-{[1-(phenylacetyl)-4-piperidinyl]carbonyl}piperazine has been shown to enhance the activity of SSRIs, which are commonly used antidepressants. This suggests that 1-(4-fluorophenyl)-4-{[1-(phenylacetyl)-4-piperidinyl]carbonyl}piperazine may be used in combination with SSRIs to enhance their therapeutic effects. Finally, there is potential for the development of 1-(4-fluorophenyl)-4-{[1-(phenylacetyl)-4-piperidinyl]carbonyl}piperazine analogs with improved therapeutic properties. By modifying the chemical structure of 1-(4-fluorophenyl)-4-{[1-(phenylacetyl)-4-piperidinyl]carbonyl}piperazine, it may be possible to develop compounds with enhanced efficacy and reduced side effects.

Scientific Research Applications

1-(4-fluorophenyl)-4-{[1-(phenylacetyl)-4-piperidinyl]carbonyl}piperazine has been extensively studied for its potential therapeutic applications. It has been found to exhibit anxiolytic, antidepressant, and antipsychotic effects in animal models. 1-(4-fluorophenyl)-4-{[1-(phenylacetyl)-4-piperidinyl]carbonyl}piperazine has also been shown to enhance the activity of selective serotonin reuptake inhibitors (SSRIs), which are commonly used antidepressants. The compound has been tested in various animal models of anxiety and depression and has shown promising results.